Cas no 2228519-12-6 (3,3-difluoro-1-{pyrazolo1,5-apyridin-3-yl}cyclobutan-1-amine)

• Product Name: 3,3-difluoro-1-{pyrazolo1,5-apyridin-3-yl}cyclobutan-1-amine
• CAS No: 2228519-12-6
• MF: C₁₁H₁₁F₂N₃
• MW: 223.221948862076
• CID: 6428508
• PubChem ID: 165714856
• Update Time: 2025-08-02

3,3-difluoro-1-{pyrazolo1,5-apyridin-3-yl}cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-{pyrazolo1,5-apyridin-3-yl}cyclobutan-1-amine
• 3,3-difluoro-1-{pyrazolo[1,5-a]pyridin-3-yl}cyclobutan-1-amine
• EN300-1951831
• 2228519-12-6

• Inchi： 1S/C11H11F2N3/c12-11(13)6-10(14,7-11)8-5-15-16-4-2-1-3-9(8)16/h1-5H,6-7,14H2
• InChI Key： UZHXIHNRRCFECO-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C=NN3C=CC=CC3=2)(C1)N)F

Computed Properties

• Exact Mass: 223.09210369g/mol
• Monoisotopic Mass: 223.09210369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.3Ų

Additional information on 3,3-difluoro-1-{pyrazolo1,5-apyridin-3-yl}cyclobutan-1-amine

Introduction to 3,3-Difluoro-1-{pyrazolo[1,5-a]pyridin-3-yl}cyclobutan-1-amine (CAS No. 2228519-12-6)

3,3-Difluoro-1-{pyrazolo[1,5-a]pyridin-3-yl}cyclobutan-1-amine, with the CAS number 2228519-12-6, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to a class of molecules known as pyrazolopyridines, which have shown promising biological activities and therapeutic potential. The unique structural features of this compound, particularly the difluoro substitution and the cyclobutylamine moiety, contribute to its distinct pharmacological properties.

The synthesis of 3,3-difluoro-1-{pyrazolo[1,5-a]pyridin-3-yl}cyclobutan-1-amine has been extensively studied in recent years. One of the most common synthetic routes involves the reaction of 3-bromopyrazolo[1,5-a]pyridine with a difluorocyclobutylamine derivative. This process typically requires the use of palladium-catalyzed cross-coupling reactions, such as the Buchwald-Hartwig amination, to form the desired product. The synthetic methodology has been optimized to achieve high yields and purity, making it suitable for large-scale production and further pharmaceutical development.

In terms of its biological activity, 3,3-difluoro-1-{pyrazolo[1,5-a]pyridin-3-yl}cyclobutan-1-amine has demonstrated significant potential as a modulator of various biological targets. One of the key areas of research has been its interaction with G protein-coupled receptors (GPCRs), which are involved in numerous physiological processes and are important targets for drug development. Studies have shown that this compound can act as a potent agonist or antagonist for specific GPCRs, depending on its structural modifications.

Recent studies have also explored the potential of 3,3-difluoro-1-{pyrazolo[1,5-a]pyridin-3-yl}cyclobutan-1-amine in treating neurological disorders. For instance, it has been found to exhibit neuroprotective effects by modulating the activity of certain ion channels and receptors in the brain. This makes it a promising candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease. Additionally, its ability to cross the blood-brain barrier efficiently enhances its therapeutic potential in these areas.

The pharmacokinetic properties of 3,3-difluoro-1-{pyrazolo[1,5-a]pyridin-3-yl}cyclobutan-1-amine have been thoroughly investigated to ensure its suitability for clinical applications. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed after oral administration and has a moderate half-life, which allows for once-daily dosing regimens. Its low toxicity and high selectivity for target receptors further enhance its safety profile.

Clinical trials are currently underway to evaluate the efficacy and safety of 3,3-difluoro-1-{pyrazolo[1,5-a]pyridin-3-yl}cyclobutan-1-amine in various therapeutic indications. Early results from Phase I trials have been encouraging, with no serious adverse events reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to assess its effectiveness in larger patient populations.

In conclusion, 3,3-difluoro-1-{pyrazolo[1,5-a]pyridin-3-yl}cyclobutan-1-amine (CAS No. 2228519-12-6) is a promising compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development and clinical evaluation. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic potential, it holds great promise for addressing unmet medical needs in various disease areas.